Butyl caproate Butyl caproate Butyl hexanoate is a fatty acid ester.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 626-82-4
VCID: VC0146156
InChI: InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3
SMILES: CCCCCC(=O)OCCCC
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol

Butyl caproate

CAS No.: 626-82-4

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VCID: VC0146156

Molecular Formula: C10H20O2

Molecular Weight: 172.26 g/mol

Butyl caproate - 626-82-4

CAS No. 626-82-4
Product Name Butyl caproate
Molecular Formula C10H20O2
Molecular Weight 172.26 g/mol
IUPAC Name butyl hexanoate
Standard InChI InChI=1S/C10H20O2/c1-3-5-7-8-10(11)12-9-6-4-2/h3-9H2,1-2H3
Standard InChIKey RPRPDTXKGSIXMD-UHFFFAOYSA-N
SMILES CCCCCC(=O)OCCCC
Canonical SMILES CCCCCC(=O)OCCCC
Boiling Point 208.0 °C
Density d204 0.86
0.8623
Melting Point -64.3 °C
Fp -68.4 °
-68.4°C
Physical Description Liquid
colourless liquid with a pineapple odou
Description Butyl hexanoate is a fatty acid ester.
, also known as butyl caproate or fema 2201, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a berry, fruity, and pineapple tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, papaya, and fruits. This makes a potential biomarker for the consumption of these food products.
Synonyms utyl caproate
butyl caprylate
PubChem Compound 12294
Last Modified Nov 11 2021
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